Cas no 313954-82-4 (6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 313954-82-4
• MF: C₁₇H₁₁Cl₂NO₃
• MW: 348.180142641068
• CID: 6382110
• PubChem ID: 747677
• Update Time: 2025-11-01

6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• 6,8-dichloro-2-oxo-N-(o-tolyl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6,8-dichloro-N-(2-methylphenyl)-2-oxo-
• SR-01000399932-1
• Oprea1_122874
• SR-01000399932
• 6,8-dichloro-N-(2-methylphenyl)-2-oxochromene-3-carboxamide
• F1018-0663
• AKOS001572816
• Oprea1_416285
• 313954-82-4

• Inchi： 1S/C17H11Cl2NO3/c1-9-4-2-3-5-14(9)20-16(21)12-7-10-6-11(18)8-13(19)15(10)23-17(12)22/h2-8H,1H3,(H,20,21)
• InChI Key： SAEQNCZLPPDKSQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(Cl)C=C(Cl)C=C2C=C1C(NC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 347.0115986g/mol
• Monoisotopic Mass: 347.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 594.5±50.0 °C(Predicted)
• pka: 11.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

Introduction to 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 313954-82-4)

6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 313954-82-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the chromene family, a class of molecules characterized by a benzopyran structure, which is widely studied for its bioactivity and potential therapeutic applications.

The structural framework of 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide consists of a chromene core substituted with chloro and methylphenyl groups, as well as an amide functional group at the 3-position. This specific arrangement of substituents imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in chromene derivatives due to their diverse pharmacological activities. Studies have demonstrated that compounds within this class exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects. The presence of chlorine atoms in the 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide molecule may enhance its binding affinity to biological targets, thereby improving its efficacy as a pharmacological agent.

One of the most compelling aspects of 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide is its potential application in the treatment of various diseases. For instance, research has suggested that chromene derivatives can modulate enzyme activity and signal transduction pathways involved in inflammation and oxidative stress. These mechanisms are relevant to numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer.

The amide group in the molecule's structure is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules with high selectivity and potency. Furthermore, the 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide structure provides a scaffold for further chemical modifications, allowing researchers to optimize its pharmacological properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide to predict its interactions with biological targets such as enzymes and receptors. These studies have provided valuable insights into the compound's binding affinity and mode of action.

In addition to computational approaches, experimental techniques such as X-ray crystallography have been employed to elucidate the structure-function relationships of chromene derivatives. These structural insights have helped researchers design more effective analogs with improved pharmacokinetic profiles.

The synthesis of 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the production of this compound on both laboratory and industrial scales. These methods include catalytic processes that minimize waste and improve sustainability.

The pharmacological evaluation of 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways. Furthermore, animal models have shown that this compound exhibits therapeutic effects comparable to existing treatments but with potentially fewer side effects.

One notable finding is the compound's ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders. This property makes 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide a particularly attractive candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates like 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide relies heavily on collaboration between academic researchers and pharmaceutical companies. Such partnerships facilitate the translation of laboratory findings into clinical applications. Regulatory agencies also play a critical role in ensuring that new drugs meet safety and efficacy standards before they reach patients.

Future research on 6,8-dichloro-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide may focus on exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further drug development efforts.

Additionally, investigating the metabolic stability and toxicological profile of 6,8-dichloro-N-(2-methylphenyl)-2-o x o - ₂ H - c h r o m e n e - ₃ - c a r b o x a m i d e will be crucial for optimizing its clinical use. These studies will help identify any potential liabilities associated with the compound and guide dosing regimens to maximize therapeutic benefits while minimizing adverse effects.

In conclusion, ₆ , ₈ - d i c h l o r o - N - ( ₂ - m e t h y l p h e n y l ) - ₂ - o x o - ₂ H - c h r o m e n e - ₃ - c a r b o x a m i d e ( C A S N o . ₃ ₁ ₃ ₉ ₅ ₄ - ₈ ₂ - ₄ ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development.